![molecular formula C12H19N3O B7499773 N-(4-methylcyclohexyl)-2-pyrazol-1-ylacetamide](/img/structure/B7499773.png)
N-(4-methylcyclohexyl)-2-pyrazol-1-ylacetamide
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Overview
Description
N-(4-methylcyclohexyl)-2-pyrazol-1-ylacetamide, also known as MPAA, is a chemical compound with potential applications in scientific research. MPAA belongs to the class of pyrazole derivatives and has been studied for its potential use in the treatment of various diseases.
Scientific Research Applications
N-(4-methylcyclohexyl)-2-pyrazol-1-ylacetamide has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurological disorders. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of N-(4-methylcyclohexyl)-2-pyrazol-1-ylacetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines. It has also been shown to inhibit the activity of protein kinase C (PKC), a signaling pathway involved in cell growth and proliferation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and induce apoptosis in cancer cells. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, this compound has been shown to have antioxidant properties, which may help protect against oxidative stress and cellular damage.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-methylcyclohexyl)-2-pyrazol-1-ylacetamide in lab experiments is its potential therapeutic applications. This compound has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects, making it a promising compound for further study. However, one limitation of using this compound in lab experiments is the lack of information regarding its potential side effects and toxicity. Further studies are needed to determine the safety of this compound and its potential interactions with other drugs.
Future Directions
There are several future directions for the study of N-(4-methylcyclohexyl)-2-pyrazol-1-ylacetamide. One potential direction is the development of this compound derivatives with improved potency and selectivity. Another direction is the investigation of the potential use of this compound in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in human clinical trials.
Synthesis Methods
The synthesis of N-(4-methylcyclohexyl)-2-pyrazol-1-ylacetamide involves the reaction of 4-methylcyclohexanone with hydrazine hydrate and ethyl acetoacetate in the presence of acetic acid. The resulting product is then treated with acetic anhydride to obtain this compound. This method has been optimized to produce high yields of pure this compound with minimal side products.
Properties
IUPAC Name |
N-(4-methylcyclohexyl)-2-pyrazol-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O/c1-10-3-5-11(6-4-10)14-12(16)9-15-8-2-7-13-15/h2,7-8,10-11H,3-6,9H2,1H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJRJMYYAITWREW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)NC(=O)CN2C=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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